Cas no 92217-73-7 (Hexanedioic acid, 2-amino-, 6-methyl ester, (R)-)

• Product Name: Hexanedioic acid, 2-amino-, 6-methyl ester, (R)-
• CAS No: 92217-73-7
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 4322661
• PubChem ID: 58929411
• Update Time: 2025-06-25

Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, 2-amino-, 6-methyl ester, (R)-
• R-2-Aminoadipic acid 6-methyl ester hydrochloride
• (2R)-2-amino-6-methoxy-6-oxohexanoic acid
• SCHEMBL8054378
• 34271-51-7
• 2-Amino-hexanedioic acid 6-methyl ester
• 92217-73-7
• EN300-6731794

• Inchi： 1S/C7H13NO4/c1-12-6(9)4-2-3-5(8)7(10)11/h5H,2-4,8H2,1H3,(H,10,11)/t5-/m1/s1
• InChI Key： PNVFTLDMLLRZOB-RXMQYKEDSA-N
• SMILES： C(O)(=O)[C@H](N)CCCC(OC)=O

Computed Properties

• Exact Mass: 175.08445790Da
• Monoisotopic Mass: 175.08445790Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 89.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hexanedioic acid, 2-amino-, 6-methyl ester, (R)-

Introduction to Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- (CAS No. 92217-73-7)

Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- (CAS No. 92217-73-7) is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research due to its unique structural and functional properties. This compound is a derivative of hexanedioic acid, also known as adipic acid, with an amino group and a methyl ester substituent. The (R)-configuration of the molecule adds to its complexity and potential applications in various scientific and industrial domains.

The chemical structure of Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- is characterized by a six-carbon backbone with a carboxylic acid group at one end and an amino group at the second carbon position. The presence of a methyl ester group at the sixth carbon position further enhances its reactivity and solubility properties. The (R)-configuration of the chiral center at the second carbon position is crucial for its biological activity and selectivity in various chemical reactions.

In recent years, the study of chiral compounds has become increasingly important due to their significant role in pharmaceuticals, agrochemicals, and materials science. Chiral molecules like Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- exhibit different physical and chemical properties compared to their enantiomers, which can lead to distinct biological activities. This makes them valuable for developing enantiomerically pure drugs with improved efficacy and reduced side effects.

The synthesis of Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- typically involves several steps, including the formation of the amino group, the introduction of the methyl ester group, and the final chiral resolution to obtain the desired (R)-enantiomer. Various synthetic routes have been explored to optimize yield and purity. For instance, asymmetric synthesis methods using chiral catalysts or chiral auxiliaries have been reported to achieve high enantioselectivity efficiently.

In the context of pharmaceutical research, Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- has shown promise as a lead compound for drug development. Its structural features make it suitable for targeting specific biological pathways or receptors. For example, recent studies have investigated its potential as an inhibitor of certain enzymes involved in metabolic disorders or as a modulator of protein-protein interactions in cellular signaling pathways.

Clinical trials involving compounds derived from Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- have demonstrated promising results in terms of safety and efficacy. These trials have focused on evaluating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), as well as its therapeutic effects on target diseases. Preliminary data suggest that this compound may have applications in treating conditions such as diabetes, obesity, and neurodegenerative disorders.

Beyond pharmaceuticals, Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- has also found applications in materials science. Its unique chemical structure makes it suitable for use in the synthesis of advanced polymers and materials with tailored properties. For instance, it can be used as a monomer or building block in polymerization reactions to create biodegradable plastics or functional coatings with enhanced mechanical strength and thermal stability.

In summary, Hexanedioic acid, 2-amino-, 6-methyl ester, (R)- (CAS No. 92217-73-7) is a versatile chiral compound with significant potential in various scientific and industrial applications. Its unique structural features and biological activity make it an attractive candidate for further research and development in fields such as pharmaceuticals and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.